Cas no 89028-85-3 (1,2-Benzenediamine, 4-(1H-benzimidazol-2-ylthio)-)

1,2-Benzenediamine, 4-(1H-benzimidazol-2-ylthio)- structure
89028-85-3 structure
Product Name:1,2-Benzenediamine, 4-(1H-benzimidazol-2-ylthio)-
CAS No:89028-85-3
MF:C13H12N4S
MW:256.326180458069
CID:615313
PubChem ID:71321590
Update Time:2025-04-19

1,2-Benzenediamine, 4-(1H-benzimidazol-2-ylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine, 4-(1H-benzimidazol-2-ylthio)-
    • 4-(1H-benzimidazol-2-ylsulfanyl)benzene-1,2-diamine
    • DTXSID10751394
    • 89028-85-3
    • 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzene-1,2-diamine
    • Inchi: 1S/C13H12N4S/c14-9-6-5-8(7-10(9)15)18-13-16-11-3-1-2-4-12(11)17-13/h1-7H,14-15H2,(H,16,17)
    • InChI Key: UKIJAHGRZSJCKV-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C(C(=C1)N)N)C1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 256.07826757g/mol
  • Monoisotopic Mass: 256.07826757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 106Ų
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